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Compound of Interest

Compound Name: 4-Methylphthalimide

Cat. No.: B1312042 Get Quote

Researchers, scientists, and drug development professionals often rely on precise structural

data to understand molecular interactions and guide the design of new therapeutic agents. This

technical guide addresses the current state of knowledge regarding the crystal structure of 4-
methylphthalimide, a compound of interest in medicinal chemistry. Despite a comprehensive

search of crystallographic databases and scientific literature, the specific crystal structure of 4-
methylphthalimide remains undetermined.

While the crystal structure for 4-methylphthalimide is not publicly available, extensive data

exists for the closely related parent compound, N-methylphthalimide. This guide will provide a

detailed overview of the known structural and experimental data for N-methylphthalimide as a

valuable comparative reference.

N-Methylphthalimide: A Structural Surrogate
N-methylphthalimide (C₉H₇NO₂) serves as the closest structural analog to 4-
methylphthalimide for which a crystal structure has been determined and is publicly available.

The crystallographic data for N-methylphthalimide provides a foundational understanding of the

phthalimide core's geometry and packing arrangement, which can be extrapolated with caution

to its methylated derivative.

Crystallographic Data for N-Methylphthalimide
The following table summarizes the key crystallographic parameters for N-methylphthalimide.

This data is essential for computational modeling and for understanding the solid-state
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properties of this class of compounds.

Parameter Value

Chemical Formula C₉H₇NO₂

Molecular Weight 161.16 g/mol

Crystal System Monoclinic

Space Group P2₁/n

a 7.53(2) Å

b 10.55(2) Å

c 10.66(2) Å

α 90°

β 110.1(1)°

γ 90°

Volume 794(3) Å³

Z 4

Density (calculated) 1.348 g/cm³

CCDC Number 624894

Data sourced from the Cambridge Crystallographic Data Centre (CCDC).

Experimental Protocols: Synthesis and
Characterization
While a specific protocol for the crystallization of 4-methylphthalimide for single-crystal X-ray

diffraction is not available due to the absence of its determined structure, general synthetic

methods for related phthalimide derivatives are well-documented.

General Synthesis of N-Alkylphthalimides
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The synthesis of N-alkylphthalimides, including N-methylphthalimide, typically involves the

reaction of phthalimide with an appropriate alkylating agent. A common laboratory-scale

procedure is outlined below.

Workflow for the Synthesis of N-Methylphthalimide
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Caption: General workflow for the synthesis of N-methylphthalimide.

Methodology:

Deprotonation: Phthalimide is treated with a suitable base, such as potassium carbonate, in

a polar aprotic solvent like N,N-dimethylformamide (DMF). This step generates the

phthalimide anion.

Nucleophilic Substitution: A methylating agent, commonly methyl iodide, is added to the

reaction mixture. The phthalimide anion acts as a nucleophile and displaces the iodide in an

Sₙ2 reaction to form N-methylphthalimide.

Workup and Purification: The reaction mixture is typically quenched with water, and the

crude product is extracted with an organic solvent. The final product is then purified by

recrystallization from a suitable solvent system, such as ethanol-water, to yield crystalline N-

methylphthalimide.

Characterization Techniques
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The characterization of the synthesized product would involve a suite of analytical techniques

to confirm its identity and purity prior to any crystallographic analysis.

Logical Flow of Compound Characterization
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Caption: Logical workflow for the characterization of a synthesized compound.

Conclusion and Future Outlook
In conclusion, while the precise crystal structure of 4-methylphthalimide has not been

reported in the accessible scientific literature, the crystallographic data for N-methylphthalimide
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provides a robust and valuable surrogate for computational and structural studies. The

experimental protocols for the synthesis of related phthalimides are well-established and can

be adapted for the synthesis of 4-methylphthalimide.

For researchers in drug development and materials science, the determination of the 4-
methylphthalimide crystal structure would be a valuable contribution to the field. It would allow

for a more accurate understanding of the impact of the methyl group on the crystal packing and

intermolecular interactions, which are crucial for predicting solid-state properties such as

solubility and stability. Future work should focus on the synthesis of high-purity 4-
methylphthalimide and subsequent attempts at single-crystal growth and X-ray diffraction

analysis to elucidate its definitive crystal structure.

To cite this document: BenchChem. [The Elusive Crystal Structure of 4-Methylphthalimide: A
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312042#crystal-structure-of-4-methylphthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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